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PHOSPHINE

Cat. No.: B096055 Get Quote

This technical guide provides an in-depth overview of tris(trimethylsilylmethyl)phosphine, a

sterically hindered organophosphorus compound. It is intended for researchers, scientists, and

professionals in drug development and materials science. This document will cover its

nomenclature, physicochemical properties, synthesis, and key applications, with a clear

distinction from the related compound, tris(trimethylsilyl)phosphine.

Nomenclature and Structure
A point of common confusion is the differentiation between

tris(trimethylsilylmethyl)phosphine and tris(trimethylsilyl)phosphine. The key distinction lies

in the presence of a methylene (-CH₂-) linker between the phosphorus and silicon atoms in the

former.

Tris(trimethylsilylmethyl)phosphine: This compound has the chemical formula

P(CH₂(Si(CH₃)₃))₃. According to IUPAC nomenclature, its systematic name is 1,1,1,5,5,5-

hexamethyl-3-((trimethylsilyl)methyl)-1,5-disila-3-phosphapentane. However, it is commonly

referred to by its semi-systematic name.

Tris(trimethylsilyl)phosphine: This compound has the chemical formula P(Si(CH₃)₃)₃. Its

IUPAC name is tris(trimethylsilyl)phosphane[1][2].
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The steric bulk created by the three trimethylsilylmethyl groups significantly influences the

chemical reactivity and coordination properties of the central phosphorus atom[3].

Physicochemical Properties
The physical and chemical properties of tris(trimethylsilylmethyl)phosphine are summarized

in the table below, with data for tris(trimethylsilyl)phosphine provided for comparison.

Property
Tris(trimethylsilylmethyl)p
hosphine

Tris(trimethylsilyl)phosphi
ne

CAS Number 18077-42-4[4] 15573-38-3[1][5]

Molecular Formula C₁₂H₃₃PSi₃[3][4] C₉H₂₇PSi₃[1]

Molecular Weight 292.624 g/mol [4] 250.544 g/mol [1]

Appearance - Colorless liquid[1]

Melting Point 66-70°C[4][6] 24°C[1][5]

Boiling Point 292.8°C at 760 mmHg[4] 243-244°C[1][5]

Density - 0.863 g/cm³[1]

Flash Point 130.9°C[4] -

Solubility

Soluble in pentane, hexanes,

methylene chloride, benzene,

toluene, and acetonitrile.

Insoluble in water.

Soluble in pentane, hexanes,

methylene chloride, benzene,

toluene, and acetonitrile.

Insoluble in water.[5]

Hydrolytic Sensitivity
Reacts extremely rapidly with

atmospheric moisture[6].
Readily hydrolyzes[1].

Synthesis and Experimental Protocols
The synthesis of tris(trimethylsilylmethyl)phosphine typically involves the reaction of a

suitable phosphorus source with a trimethylsilylmethyl Grignard or lithium reagent. A general

synthetic approach starting from phosphorus trichloride is outlined below.
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Synthesis of Tris(trimethylsilylmethyl)phosphine from Phosphorus Trichloride

This protocol is based on the general principle of reacting a phosphorus halide with an

organometallic reagent[3].

Materials:

Phosphorus trichloride (PCl₃)

(Trimethylsilyl)methylmagnesium chloride (Me₃SiCH₂MgCl) or (trimethylsilyl)methyllithium

(Me₃SiCH₂Li)

Anhydrous diethyl ether or tetrahydrofuran (THF)

Standard Schlenk line and glassware for air-sensitive techniques

Procedure:

A solution of (trimethylsilyl)methylmagnesium chloride in anhydrous diethyl ether is prepared.

The Grignard solution is cooled to 0°C in an ice bath under an inert atmosphere (e.g., argon

or nitrogen).

Phosphorus trichloride is dissolved in anhydrous diethyl ether and added dropwise to the

stirred Grignard solution.

The reaction mixture is allowed to warm to room temperature and stirred overnight.

The reaction is quenched by the slow addition of a saturated aqueous solution of ammonium

chloride.

The organic layer is separated, and the aqueous layer is extracted with diethyl ether.

The combined organic extracts are dried over anhydrous magnesium sulfate, filtered, and

the solvent is removed under reduced pressure.

The crude product is purified by distillation or recrystallization.
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Caution: Tris(trimethylsilylmethyl)phosphine and its precursors are air and moisture-

sensitive and may be pyrophoric. All manipulations should be carried out using standard air-

free techniques in a well-ventilated fume hood[7][8].

Chemical Reactions and Reactivity
Tris(trimethylsilylmethyl)phosphine is a versatile ligand in coordination chemistry and a

reagent in organic synthesis[3]. Its bulky nature makes it a useful ligand for stabilizing metal

complexes and influencing their catalytic activity[9].

Key Reactions:

Coordination Chemistry: It readily forms complexes with a variety of transition metals,

including ruthenium, rhodium, iridium, nickel, palladium, platinum, copper, silver, and gold[9].

These complexes are often studied for their catalytic properties.

Oxidation: The phosphorus atom can be oxidized to form the corresponding phosphine

oxide.

The logical workflow for the synthesis and subsequent use of

tris(trimethylsilylmethyl)phosphine as a ligand is depicted below.
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Synthetic and Complexation Workflow

Applications in Research and Development
The unique steric and electronic properties of tris(trimethylsilylmethyl)phosphine make it a

valuable tool in several areas of chemical research.

Catalysis: Metal complexes of this phosphine are investigated as catalysts in various organic

transformations. The bulky ligand can enhance selectivity and stability.
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Materials Science: It serves as a precursor for the synthesis of novel phosphorus-containing

materials and nanoparticles[10].

Organic Synthesis: The compound can be used to introduce the bulky P(CH₂SiMe₃)₃ group

into organic molecules, modifying their properties for applications in drug discovery and

agrochemicals[11].

The decision-making process for employing tris(trimethylsilylmethyl)phosphine as a ligand

in catalysis is illustrated in the following diagram.
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Ligand Selection Logic

Safety and Handling
Tris(trimethylsilylmethyl)phosphine is a hazardous chemical that requires careful handling.

Pyrophoric Nature: It may ignite spontaneously in air[6].

Air and Moisture Sensitivity: It reacts rapidly with water and atmospheric moisture, often

releasing flammable and toxic phosphine gas[6][7].

Handling: All manipulations must be conducted under an inert atmosphere using appropriate

personal protective equipment (PPE), including flame-retardant lab coats, safety glasses,

and gloves[8]. Residues should be cautiously quenched with a dilute solution of an alcohol in

an inert solvent[7].

This guide provides a foundational understanding of tris(trimethylsilylmethyl)phosphine for

its safe and effective use in a research and development setting. For more detailed information,

consulting the primary literature is recommended.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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